Cas no 57333-96-7 (Tacalcitol)

• Product Name: Tacalcitol
• CAS No: 57333-96-7
• MF: C₂₇H₄₄O₃
• MW: 416.636468887329
• MDL: MFCD00866623
• CID: 57115
• PubChem ID: 329825068
• Update Time: 2025-04-18

Tacalcitol Chemical and Physical Properties

Names and Identifiers

• Tacalcitol
• (1a,3b,5Z,7E,24R)-9,10-Secocholesta-5,7,10(19)-triene-1,3,24-triol
• (1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(2R,5R)-5-hydroxy-6-methylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
• 1,24-dihydroxy Vitamin D3
• 1,24(R)-Dihydroxyvitamin D3
• 1,24R-dihydroxyvitamin D3
• 1.alpha.,24R-Dihydroxyvitamin D3
• Curatoderm
• TV-02
• TV-02H
• (1α,3β,5Z,7E,24R)-9,10-secocholesta-5,7,10(19)-triene-1,3,24-triol
• 1α,24R-dihydroxycholecalciferol
• 1α,24R-dihydroxyvitamin D3
• DB13689
• BDBM50441892
• Vellutan
• TV-02HS
• 1S,3R,5Z,7E,24R)-9,10-SECOCHOLESTA-5,7,10-TRIENE-1,3,24-TRIOL
• BJYLYJCXYAMOFT-RSFVBTMBSA-N
• NS00069889
• (1S,3R,5Z,7E,24R)-9,10-secocholesta-5,7,10-triene-1,3,24-triol
• 1a,24-Dihydroxycholecalciferol
• HY-32337
• 1.alpha.,24-dihydroxyvitamin d3
• (1?,3?,5Z,7E,24R)-9,10-Secocholesta-5,7,10(19)-triene-1,3,24-triol
• PRI-2191
• TACALCITOL [INN]
• AKOS024458008
• TACALCITOL [WHO-DD]
• Tacalcitol, >=99% (HPLC)
• 9,10-Secocholesta-5,7,10(19)-triene-1,3,24-triol, (1-alpha,3-beta,5Z,7E,24R)-
• Bonalfa
• Tacalcitol (INN)
• Tacalcitolum
• (24R)-1alpha,24-dihydroxyvitamin D3 / (24R)-1alpha,24-dihydroxycholecalciferol
• (1-alpha,3-beta,5Z,7E,24R)-9,10-Secocholesta-5,7,10(19)-triene-1,3,24-triol
• LMST03020256
• GTPL2780
• tv02
• SCHEMBL3945
• CHEMBL2105611
• DTXSID90905111
• 1alpha,24(R)-Dihydroxyvitamin D3
• C2W72OJ5ZU
• TACALCITOL [MI]
• EX-A4429
• (+)-(5Z,7E,24R)-9,10-SECOCHOLESTA-5,7,10(19)-TRIENE-1.ALPHA.,3.BETA.,24-TRIOL
• UNII-C2W72OJ5ZU
• Q155682
• 1alpha,24(OH)2D3
• TV 02
• 57333-96-7
• (1R,3S,Z)-5-((E)-2-((1R,3aS,7aR)-1-((2R,5R)-5-hydroxy-6-methylheptan-2-yl)-7a-methylhexahydro-1H-inden-4(2H)-ylidene)ethylidene)-4-methylenecyclohexane-1,3-diol
• TACALCITOL [MART.]
• (5Z,7E)-(1S,3R,24R)-9,10-seco-5,7,10(19)-cholestatriene-1,3,24-triol
• AS-77643
• D08554
• CHEBI:32176
• CCRIS 4211
• Apsor
• CS-0391
• PRI 2191
• Bonalfa (TN)
• Tacalcitolum [INN-Latin]
• (1alpha,24R)-1,24-dihydroxyvitamin D3
• (+)-(5Z,7E,24R)-9,10-Secocholesta-5,7,10(19)-triene-1alpha,3beta,24-triol
• Tacalcitol [INN:BAN:JAN]
• 1.ALPHA.,24-DIHYDROXYCHOLECALCIFEROL
• 1-alpha,24(R)-Dihydroxyvitamin D3
• 1,24-Dihydroxyvitamin D3
• F83979
• BRD-K73237276-001-01-0

• MDL： MFCD00866623
• Inchi： 1S/C27H44O3/c1-17(2)25(29)13-8-18(3)23-11-12-24-20(7-6-14-27(23,24)5)9-10-21-15-22(28)16-26(30)19(21)4/h9-10,17-18,22-26,28-30H,4,6-8,11-16H2,1-3,5H3/b20-9+,21-10-/t18-,22-,23-,24+,25-,26+,27-/m1/s1
• InChI Key： BJYLYJCXYAMOFT-RSFVBTMBSA-N
• SMILES： O[C@@H](C(C)C)CC[C@@H](C)[C@H]1CC[C@H]2/C(=C/C=C3\C(=C)[C@H](C[C@@H](C\3)O)O)/CCC[C@]12C

Computed Properties

• Exact Mass: 416.32900
• Monoisotopic Mass: 416.329045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.3
• Topological Polar Surface Area: 60.7

Experimental Properties

• Color/Form: White solid
• Density: 1.06
• Boiling Point: 565 °C at 760 mmHg
• Flash Point: 238.4 °C
• Refractive Index: 1.545
• PSA: 60.69000
• LogP: 5.56060

Tacalcitol Security Information

• Signal Word：Danger
• Hazard Statement： H300
• Warning Statement： P264-P301+P310
• Hazardous Material transportation number：2025
• Safety Instruction： S61; S60; S45
• RTECS：OW2300000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：Ⅰ
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Packing Group：II
• Hazard Level：6.1
• Risk Phrases：R50/53; R33; R26/27/28
• Packing Group：II
• Safety Term：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Vitamin D and derivatives